Cas no 7397-89-9 (Isosaccharinic Acid-1,4-lactone)
7397-89-9 structure
Product Name:Isosaccharinic Acid-1,4-lactone
CAS No:7397-89-9
MF:C6H10O5
MW:162.140602588654
MDL:MFCD18252312
CID:563058
PubChem ID:64785
Update Time:2025-04-19
Isosaccharinic Acid-1,4-lactone Chemical and Physical Properties
Names and Identifiers
-
- D-erythro-Pentonicacid, 3-deoxy-2-C-(hydroxymethyl)-, g-lactone
- 3-deoxy-2-C-hydroxymethyl-D-erythro-pentono-1,4-lactone
- ISOSACCHARINIC ACID-1,4-LACTONE
- isosaccharino-1,4-lactone
- DTXSID40224708
- D-erythro-Pentonic acid, 3-deoxy-2-C-(hydroxymethyl)-, gamma-lactone
- alpha-D-Isosaccharino-1,4-lactone
- Isosaccharinicacid-1,4-lactone
- 3-deoxy-2-C-hydroxymethyl-D,L-tetrono-1,4-lactone
- alpha-D-Isosaccharin
- SCHEMBL7150499
- (3S,5S)-3-hydroxy-3,5-bis(hydroxymethyl)oxolan-2-one
- Beta-D-isosaccharino-1,4-lactone
- 3-Deoxy-2-C-(hydroxymethyl)-D-erythro-pentonic acid gamma-lactone
- (3S,5S)-3-Hydroxy-3,5-bis-hydroxymethyl-dihydro-furan-2-one
- 7397-89-9
- 20261-94-3
- (3S,5S)-3-hydroxy-3,5-bis(hydroxymethyl)tetrahydrofuran-2-one
- MFCD18252312
- G79141
- Isosaccharinic Acid-1,4-lactone
-
- MDL： MFCD18252312
- Inchi： 1S/C6H10O5/c7-2-4-1-6(10,3-8)5(9)11-4/h4,7-8,10H,1-3H2/t4-,6-/m0/s1
- InChI Key： KMUZIMNQBZNRHZ-NJGYIYPDSA-N
- SMILES： O1C([C@@](CO)(C[C@H]1CO)O)=O
Computed Properties
- Exact Mass: 162.053
- Monoisotopic Mass: 162.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 87A^2
Experimental Properties
- Density: 1.49
- Boiling Point: 354°C at 760 mmHg
- Flash Point: 152.9°C
- Refractive Index: 1.539
- PSA: 86.99000
- LogP: -1.98240
Isosaccharinic Acid-1,4-lactone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I902108-10mg |
Isosaccharinic Acid-1,4-lactone |
7397-89-9 | 10mg |
$190.00 | 2023-05-18 | ||
| TRC | I902108-25mg |
Isosaccharinic Acid-1,4-lactone |
7397-89-9 | 25mg |
$379.00 | 2023-05-18 | ||
| TRC | I902108-50mg |
Isosaccharinic Acid-1,4-lactone |
7397-89-9 | 50mg |
$661.00 | 2023-05-18 | ||
| abcr | AB550402-50 mg |
alpha-D-Isosaccharin; . |
7397-89-9 | 50mg |
€150.20 | 2023-07-11 | ||
| abcr | AB550402-100 mg |
alpha-D-Isosaccharin; . |
7397-89-9 | 100MG |
€214.40 | 2023-07-11 | ||
| abcr | AB550402-250 mg |
alpha-D-Isosaccharin; . |
7397-89-9 | 250MG |
€328.70 | 2023-07-11 | ||
| abcr | AB550402-500 mg |
alpha-D-Isosaccharin; . |
7397-89-9 | 500MG |
€530.00 | 2023-07-11 | ||
| abcr | AB550402-1 g |
alpha-D-Isosaccharin; . |
7397-89-9 | 1g |
€852.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286030-100 mg |
Isosaccharinic acid-1,4-lactone, |
7397-89-9 | 100MG |
￥2,256.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286030A-500 mg |
Isosaccharinic acid-1,4-lactone, |
7397-89-9 | 500MG |
￥5,641.00 | 2023-07-11 |
Isosaccharinic Acid-1,4-lactone Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
7397-89-9 (Isosaccharinic Acid-1,4-lactone) Related Products
- 492-30-8(2-C-Methyl-D-ribono-1,4-lactone)
- 136266-39-2(D-Xylaric acid, 2-C-dodecyl-3-C-(methoxycarbonyl)-, 5,2-lactone, 1-methyl ester (9CI))
- 136266-41-6(D-Xylaric acid, 2-C-dodecyl-3-C-(methoxycarbonyl)-, 1,4-lactone, 5-methyl ester)
- 53008-96-1(D-Lyxonicacid, 2-C-methyl-, g-lactone)
- 910480-87-4(1H,4H-Furo[3,4-c]furan-1,4-dione, tetrahydro-3a-hydroxy-3,3,6,6-tetramethyl-)
- 17768-71-7(Pentonic acid,3-deoxy-2-C-(hydroxymethyl)-, g-lactone (8CI,9CI))
- 27750-13-6(D-erythro-Pentaric acid, 3-C-carboxy-2-deoxy-, 1,4-lactone)
- 26543-09-9(L-Arabinaric acid,2-deoxy-2-methyl-3,4-di-C-methyl-, 1,4-lactone (9CI))
- 26543-10-2(L-Arabinaric acid,2-deoxy-3,4-di-C-methyl-2-(1-methylethyl)-, 1,4-lactone (9CI))
- 91912-46-8(2-(Carboxymethyl)-5-oxotetrahydrofuran-2-carboxylic acid)
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